Cas no 155600-89-8 (2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester)

• Product Name: 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester
• CAS No: 155600-89-8
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• MDL: MFCD14585487
• CID: 835621
• PubChem ID: 10042289
• Update Time: 2025-08-03

2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-benzyl-1-oxo-2,7-diazaspiro[3.5]nonane-7-carboxylate
• 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, 1-oxo-2-(phenylmethyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL 2-BENZYL-1-OXO-2,8-DIAZASPIRO[4.5]DECANE-8-CARBOXYLATE
• tert-butyl 2-benzyl-3-oxo-2,7-diazaspiro[3.5]nonane-7-carboxylate
• 2-Benzyl-1-oxo-2,7-diaza-spiro[3.5]
• nonane-7-carboxylic acid tert-butyl
• tert-butyl 2-benzyl-1-oxo-2,7-diazaspiro[3.5]nonane-7-carboxylate-4
• 2-BENZYL-1-OXO-2,7-DIAZA-SPIRO[3.5]NONANE-7-CARBOXYLIC ACID TERT-BUTYL ESTER
• 7807AA
• FCH2815693
• OR322905
• AX8233758
• t-Butyl 2-benzyl-1-oxo-2,7-diazaspiro[3.5]nonane-7-carboxylate
• 1-Oxo-2-benzyl-2
• SCHEMBL24718689
• AKOS016004267
• CS-14253
• tert-Butyl2-benzyl-1-oxo-2,7-diazaspiro[3.5]nonane-7-carboxylate
• SB51479
• W11861
• BP-12981
• MFCD14585487
• DTXSID30434692
• 155600-89-8
• CS-M0321
• 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester

• MDL： MFCD14585487
• Inchi： 1S/C19H26N2O3/c1-18(2,3)24-17(23)20-11-9-19(10-12-20)14-21(16(19)22)13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3
• InChI Key： GGDGRVBFSAZNLK-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.19400
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.2

Experimental Properties

• PSA: 49.85000
• LogP: 2.92190

Additional information on 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester

2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester

The compound with CAS No. 155600-89-8, known as 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The spiro3.5nonane framework provides a unique structural arrangement that contributes to its versatile properties.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic natural product scaffolds. The tert-butyl ester group in this molecule plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory agents and antimicrobial drugs.

The synthesis of 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The incorporation of the benzyl group enhances the molecule's stability and aromaticity, making it suitable for applications in both medicinal and industrial chemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is critical for pharmaceutical applications.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. Its spiro structure allows for the attachment of various functional groups, enabling it to serve as a versatile platform for drug conjugation. For instance, researchers have utilized this compound as a carrier for anticancer drugs, where its ability to encapsulate hydrophobic molecules has been exploited to improve drug efficacy and reduce side effects.

Moreover, the tert-butyl ester group in this molecule has been found to influence its biodegradation properties. Studies conducted on its environmental impact suggest that it undergoes rapid hydrolysis under physiological conditions, making it an eco-friendly alternative to traditional drug delivery systems. This attribute aligns with the growing demand for sustainable chemical solutions in the pharmaceutical industry.

The structural uniqueness of 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester also makes it an attractive candidate for use in polymer chemistry. Its ability to form cross-linked networks has been explored for applications in creating biodegradable polymers, which are increasingly sought after in packaging and biomedical devices.

In conclusion, 2-Benzyl-1-oxo-2,7-diaza-spiro3.5nonane-7-carboxylic Acid tert-Butyl Ester (CAS No. 155600-89-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique spiro structure, combined with functional groups like the tert-butyl ester, positions it as a valuable tool in modern drug discovery and materials science research.